Cas no 1780849-25-3 (2-(3-Amino-1,1-difluoropropan-2-yl)phenol)

• Product Name: 2-(3-Amino-1,1-difluoropropan-2-yl)phenol
• CAS No: 1780849-25-3
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5784469
• PubChem ID: 84719066
• Update Time: 2025-05-26

2-(3-Amino-1,1-difluoropropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 1780849-25-3
• EN300-1931755
• 2-(3-amino-1,1-difluoropropan-2-yl)phenol
• 2-(3-Amino-1,1-difluoropropan-2-yl)phenol

• Inchi： 1S/C9H11F2NO/c10-9(11)7(5-12)6-3-1-2-4-8(6)13/h1-4,7,9,13H,5,12H2
• InChI Key： CSALAOOGDGINDX-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=CC=1O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-Amino-1,1-difluoropropan-2-yl)phenol

2-(3-Amino-1,1-difluoropropan-2-yl)phenol

2-(3-Amino-1,1-difluoropropan-2-yl)phenol is a versatile compound with the CAS number 1780849-25-3, known for its unique chemical structure and diverse applications in various fields of chemistry and materials science. This compound is characterized by its phenolic group and a substituted amino-fluorinated propanol moiety, which imparts it with distinctive chemical properties.

The molecular structure of 2-(3-Amino-1,1-difluoropropan-2-yl)phenol consists of a phenol ring attached to a 3-amino-1,1-difluoropropan-2-yl group. This arrangement allows for strong hydrogen bonding due to the hydroxyl group on the phenol ring and the amino group on the propanol chain. The presence of fluorine atoms further enhances the compound's electronic properties, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 2-(3-Amino-1,1-difluoropropan-2-yl)phenol as a building block for synthesizing bioactive molecules. Researchers have explored its role in drug discovery, particularly in developing compounds with anti-inflammatory and antioxidant properties. The amino group on the propanol chain can be easily modified to introduce various functional groups, enabling the creation of derivatives with tailored biological activities.

In addition to its pharmaceutical applications, 2-(3-Amino-1,1-difluoropropan-2-yl)phenol has shown promise in materials science as a precursor for synthesizing advanced polymers and coatings. Its ability to form strong hydrogen bonds makes it an ideal candidate for developing high-performance adhesives and sealants. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can exhibit excellent thermal stability and mechanical strength.

The synthesis of 2-(3-Amino-1,1-difluoropropan-2-yl)phenol involves a multi-step process that typically begins with the preparation of the amino-fluorinated propanol moiety. This is followed by coupling it with a phenolic ring through nucleophilic substitution or other suitable reactions. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, 2-(3-Amino-1,1-difluoropropan-2-yl)phenol has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 2-(3-Amino-1,1-difluoropropan-2-yl)phenol is a multifaceted compound with significant potential across various industries. Its unique chemical structure enables it to serve as a valuable building block for developing innovative materials and bioactive molecules. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing modern chemistry and materials science.